7R-hydroxy-hexadecanoic acid

Oncology Lipid Biochemistry Cellular Uptake
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H32O3
Molecular Weight 272.42 g/mol
Cat. No. B15551731
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name7R-hydroxy-hexadecanoic acid
Molecular FormulaC16H32O3
Molecular Weight272.42 g/mol
Structural Identifiers
InChIInChI=1S/C16H32O3/c1-2-3-4-5-6-7-9-12-15(17)13-10-8-11-14-16(18)19/h15,17H,2-14H2,1H3,(H,18,19)/t15-/m1/s1
InChIKeyPHFQJBDKBCFMOS-OAHLLOKOSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

7R-Hydroxy-Hexadecanoic Acid: A Structurally Defined Chiral Hydroxy Fatty Acid for Lipidomics and Biochemical Research


7R-hydroxy-hexadecanoic acid (CAS: 1046116-41-9; CHEBI:187327), also designated (7R)-7-hydroxyhexadecanoic acid, is a chiral long-chain hydroxy fatty acid (C16:0 with an (R)-configured hydroxyl group at carbon-7) [1]. It is endogenously present in certain cereal seed oils where it localizes to 1,2-diacylglycerol fractions and serves as the hydroxy fatty acid moiety in branched fatty acid esters of hydroxy fatty acids (FAHFAs), a class of bioactive lipids correlated with insulin sensitivity and reduced in insulin-resistant states [2][3].

Chiral hydroxy fatty acid reference standard for targeted lipidomics
Defined (R)-configuration supports enantiomer-attribution studies in FAHFA research
Supports cell-model uptake and metabolic tracing of long-chain hydroxy fatty acids

Why Racemic or Regioisomeric 7-Hydroxyhexadecanoic Acid Substitutions Compromise Experimental Reproducibility in FAHFA Metabolism and Bioactivity Studies


Substituting 7R-hydroxy-hexadecanoic acid with racemic 7-hydroxyhexadecanoic acid, the (S)-enantiomer, or regioisomeric hydroxyhexadecanoic acids (e.g., 16-hydroxyhexadecanoic acid) introduces uncontrolled variables that compromise data interpretation in lipid signaling and metabolic studies. Stereochemistry at the C-7 hydroxyl group dictates the absolute configuration of derived FAHFA esters, and enantioselective hydrolysis by AIG1/ADTRP hydrolases demonstrates that biological recognition of FAHFAs is stereospecific [1][2]. Furthermore, regioisomers such as ω-hydroxyhexadecanoic acid (16-hydroxyhexadecanoic acid) exhibit distinct cellular uptake kinetics and carcinostatic potencies compared to the 7-hydroxy regioisomer, precluding cross-substitution without revalidation of assay conditions [3].

Target 7R-hydroxy-hexadecanoic acid (defined (R)-enantiomer)
Substitution Risk Racemic or (S)-enantiomer: stereospecific FAHFA hydrolysis by AIG1/ADTRP may shift
Target 7-hydroxyhexadecanoic acid (C-7 regioisomer)
Substitution Risk 16-hydroxyhexadecanoic acid or other regioisomers: cellular uptake kinetics and bioactivity may differ

Quantitative Differentiation of 7R-Hydroxy-Hexadecanoic Acid: Comparative Data for Scientific Selection


Differential Carcinostatic Activity of 7-Hydroxyhexadecanoic Acid (ωH16:0) Versus Shorter-Chain and Unsaturated ω-Hydroxy Fatty Acid Analogs

In Ehrlich ascites tumor cells, hydroxyhexadecanoic acid (ωH16:0; 7-hydroxyhexadecanoic acid as the saturated C16:0 regioisomer) exhibits appreciable carcinostatic activity at 100 µM, whereas hydroxydodecanoic acid (ωH12:0) and hydroxyhexadecenoic acid (ωH16:1) are scarcely carcinostatic under identical conditions. Intracellular uptake of ωH16:0 is 3.4 pg/cell, which is 1.8-fold higher than ωH15:0 (2.8 pg/cell) and correlates with its superior efficacy [1]. This quantitative uptake-efficacy relationship is specific to saturated ω-hydroxy fatty acids and is lost with unsaturation [1].

Cell uptake vs chain-length analogs
Reported
ωH16:0 uptake 3.4 pg/cell
vs ωH15:0 2.8 pg/cell
1.21-fold difference; ωH12:0/ωH16:1 scarcely active
Reported cell-model uptake context; supports hydroxy fatty acid profiling
Ehrlich ascites tumor cells, 100 µM, WST-1 assay
Oncology Lipid Biochemistry Cellular Uptake

Defined Physical Characterization: Melting Point of 7-Hydroxyhexadecanoic Acid Versus Regioisomers for Identity Confirmation

Crystalline 7-hydroxyhexadecanoic acid (free acid) exhibits a melting point of 62-63 °C, while its methyl ester derivative melts at 44-45 °C [1]. These defined thermal parameters distinguish 7-hydroxyhexadecanoic acid from other regioisomers such as 16-hydroxyhexadecanoic acid (ω-hydroxy) and from positional isomers (e.g., 3-hydroxyhexadecanoic acid), each of which displays distinct melting behavior due to altered hydrogen bonding and crystal packing [1].

Melting point
Reported
Free acid: 62–63 °C
Methyl ester: 44–45 °C
Orthogonal identity confirmation against regioisomers
Crystallized from EtOAc/hexane; ambient pressure
Analytical Chemistry Quality Control Lipid Characterization

Chromatographic Retention: GC Elution Time of Methyl 7-Hydroxyhexadecanoate for Targeted Lipidomics

Under defined gas chromatography conditions (Supelcowax capillary column, 30 m × 0.25 µm film, temperature ramp from 150 °C at 3 °C/min to 250 °C), methyl 7-hydroxyhexadecanoate elutes at 7.2 min, while the internal standard methyl 17-hydroxystearate elutes at 15.2 min [1]. This retention time difference of 8.0 min provides baseline resolution and enables unambiguous quantitation of 7-hydroxyhexadecanoic acid in complex lipid extracts from cereal seeds and biological matrices [1].

GC retention
Reported
Methyl ester: 7.2 min
ISTD (methyl 17-hydroxystearate): 15.2 min
Δ 8.0 min baseline resolved
Baseline-resolved identification in complex lipid extracts
Supelcowax column, 30 m × 0.25 µm; He 30 cm/s; 150→250 °C
Lipidomics Gas Chromatography Metabolomics

Stereochemically Defined Absolute Configuration: (R)-Configuration at C-7 Verified by Stepwise Degradation

The absolute configuration of 7-hydroxyhexadecanoic acid at C-7 has been unequivocally determined as (R) through stepwise oxidative degradation of the carbon chain to yield methyl 3-hydroxydodecanoate, followed by stereochemical analysis via derivatization with 2(S)-phenylpropionyl chloride and GC comparison against authentic (R,S)-reference standards [1]. This establishes the (R)-configuration as the naturally occurring enantiomer, distinguishing it from the synthetic (S)-enantiomer and racemic mixtures which lack this validated stereochemical assignment [1].

Absolute configuration
Reported
(R)-configuration at C-7
Confirmed by stepwise degradation and chiral derivatization
Supports enantiomer-specific study design
KMnO4 oxidation; (S)-phenylpropionyl chloride derivative; GC match
Stereochemistry Structural Elucidation Natural Product Chemistry

Vendor-Specified Purity: ≥95%+ for Research-Grade 7R-Hydroxy-Hexadecanoic Acid

Commercially sourced 7(R)-hydroxyhexadecanoic acid (CAS 1046116-41-9) is supplied with a certified purity of ≥95%+ as determined by the vendor, and is available in 1 mg packaging suitable for metabolomics and lipidomics research applications . This purity level meets the threshold for use as an analytical reference standard or biochemical reagent, whereas alternative sources may provide only racemic mixtures or lower-purity preparations with undefined stereochemical composition .

Vendor purity
Data to verify
≥95%+ (vendor specification)
Procurement-grade purity for metabolomics standards
Batch-specific certificate; confirm upon receipt
Quality Assurance Procurement Metabolomics Standards

Endogenous Localization to 1,2-Diacylglycerol: Distinct Lipid Class Partitioning Versus 15-Hydroxy-Linoleic Acid (Avenoleic Acid)

In oat seed oil, 7-hydroxyhexadecanoic acid is uniquely localized to the 1,2-diacylglycerol (1,2-DAG) lipid class, whereas the co-occurring 15-hydroxy-9,12-octadecadienoic acid (avenoleic acid) is predominantly found among polar lipids [1]. This differential subcellular partitioning suggests distinct metabolic fates and biosynthetic origins, with 7-hydroxyhexadecanoic acid specifically incorporated into DAG intermediates rather than membrane phospholipids [1].

Lipid class localization
Class-level
1,2-DAG pool
(not polar lipids)
Context-dependent metabolic compartment interpretation
Qualitative TLC-GC/MS; no quantitative ratio reported
Lipid Biochemistry Plant Lipidomics Metabolic Compartmentalization

Validated Application Scenarios for 7R-Hydroxy-Hexadecanoic Acid Based on Quantitative Differentiation Evidence


Targeted Lipidomics Quantitation of 7-Hydroxyhexadecanoic Acid in Cereal and Biological Matrices

Utilize the validated GC retention time (7.2 min for methyl ester on Supelcowax column) and melting point (62-63 °C free acid) for unambiguous identification and quantitation of 7-hydroxyhexadecanoic acid in complex lipid extracts. The defined physical and chromatographic parameters [1] enable reliable integration into targeted metabolomics workflows for biomarker discovery or nutritional profiling of oat, wheat, rye, and barley samples, where the compound serves as an endogenous hydroxy fatty acid marker [1].

FAHFA Biosynthesis and Structure-Activity Relationship Studies

Employ 7R-hydroxy-hexadecanoic acid as the stereochemically defined hydroxy fatty acid moiety for enzymatic or chemical synthesis of FAHFA(16:0/7-O-16:0) and related branched esters. The (R)-configuration at C-7, verified by stepwise degradation and chiral derivatization [1], ensures that synthesized FAHFAs recapitulate the endogenous stereoisomeric profile found in mammalian adipose tissue and serum . This is critical for studies investigating the insulin-sensitizing and anti-inflammatory properties of FAHFAs, where stereochemistry influences hydrolysis rates by AIG1/ADTRP enzymes [2].

Cell-Based Oncology Studies Investigating Hydroxy Fatty Acid Uptake and Cytotoxicity

Leverage the established differential cellular uptake (3.4 pg/cell) and carcinostatic activity of ωH16:0 (7-hydroxyhexadecanoic acid regioisomer) in Ehrlich ascites tumor cells [1] as a benchmark for evaluating novel hydroxy fatty acid derivatives or delivery formulations. The quantitative uptake-efficacy relationship [1] provides a validated baseline for assessing whether esterification or other chemical modifications enhance intracellular accumulation and bioactivity, enabling rational design of hydroxy fatty acid-based antineoplastic agents.

Quality Control and Identity Verification of Purchased 7R-Hydroxy-Hexadecanoic Acid Batches

Implement melting point determination (expected 62-63 °C) [1] and GC-MS retention time analysis [1] as orthogonal identity tests upon receipt of commercial 7R-hydroxy-hexadecanoic acid. These low-cost analytical checks confirm that the supplied material matches the specified (R)-enantiomer and is free from regioisomeric contaminants (e.g., 16-hydroxyhexadecanoic acid) that would otherwise compromise downstream experimental reproducibility. Batch-specific purity certificates (≥95%+) further ensure minimal lot-to-lot variability.

Application
Selection Property
Validation Focus
Targeted Lipidomics Quantitation
Defined thermal and chromatographic profile
Orthogonal identity confirmation in complex lipid extracts
FAHFA Biosynthesis & SAR Studies
Stereochemically defined (R)-configuration
Enantiomer-specific FAHFA hydrolysis studies
Cell-Model Hydroxy Fatty Acid Uptake Studies
Reported cell-model uptake profile
Comparison with chain-length and saturation analogs
Batch Identity Verification
Melting point and GC retention benchmarks
Regioisomer and enantiomer purity check
Quote Request

Request a Quote for 7R-hydroxy-hexadecanoic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.